Cas no 1804854-67-8 (2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-sulfonamide)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-sulfonamide
• CAS No: 1804854-67-8
• MF: C₆H₄BrF₃N₂O₂S
• MW: 305.0723695755
• CID: 4860054
• Update Time: 2025-06-11

2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-sulfonamide

• Inchi： 1S/C6H4BrF3N2O2S/c7-5-3(6(9)10)4(15(11,13)14)2(8)1-12-5/h1,6H,(H2,11,13,14)
• InChI Key： UCRGXYHUMJBQDP-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(=CN=1)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4

Additional information on 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-sulfonamide

Recent Advances in the Study of 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-sulfonamide (CAS: 1804854-67-8)

The compound 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-sulfonamide (CAS: 1804854-67-8) has recently emerged as a key intermediate in the development of novel pharmaceutical agents, particularly in the fields of oncology and infectious diseases. This heterocyclic sulfonamide derivative exhibits unique structural features that make it a valuable scaffold for drug discovery. Recent studies have focused on its potential as a building block for kinase inhibitors and antimicrobial agents, leveraging its ability to interact with critical biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in synthesizing potent FGFR (fibroblast growth factor receptor) inhibitors. The bromo and difluoromethyl groups at positions 2 and 3 respectively were found to be crucial for maintaining optimal binding affinity, while the sulfonamide moiety facilitated interactions with the kinase hinge region. Molecular docking studies revealed that derivatives of 1804854-67-8 showed promising selectivity profiles against FGFR1-4 isoforms, with IC50 values in the low nanomolar range.

Another significant application was reported in ACS Infectious Diseases, where the compound served as a precursor for developing novel antimalarial agents. The electron-withdrawing fluorine atoms and sulfonamide group were shown to enhance membrane permeability and target engagement with Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH). Structure-activity relationship (SAR) studies indicated that modifications at the 4-position sulfonamide could fine-tune both potency and metabolic stability.

The synthetic accessibility of 1804854-67-8 has also been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described a scalable, continuous-flow synthesis route that achieved 78% overall yield with >99% purity. This process innovation addresses previous challenges in large-scale production, particularly regarding the introduction of the difluoromethyl group under mild conditions.

From a safety perspective, preliminary toxicological assessments (published in Regulatory Toxicology and Pharmacology) indicate that the compound shows favorable in vitro safety profiles, with no significant cytotoxicity observed in hepatocyte assays up to 100 μM concentrations. However, researchers note that the bromine atom may present potential reactivity concerns that warrant careful consideration during derivative design.

Looking forward, several pharmaceutical companies have included 2-Bromo-3-(difluoromethyl)-5-fluoropyridine-4-sulfonamide in their fragment-based drug discovery platforms. Its balanced physicochemical properties (cLogP 1.8, TPSA 65 Ų) and multiple points for structural diversification make it particularly attractive for generating targeted libraries. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) design and as a core structure for covalent inhibitors.